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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B14862432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical identifiers for Ampelopsin G,

a naturally occurring oligostilbene. While information regarding its specific biological activities

and mechanisms of action is limited in current scientific literature, this document serves as a

foundational resource for researchers interested in this compound.

Chemical and Physical Properties of Ampelopsin G
Ampelopsin G is a complex polyphenol isolated from the roots of Ampelopsis

brevipedunculata var. hancei.[1] Its chemical identity is established by the following identifiers:
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Chemical Identifier Data Reference

CAS Number 151487-09-1 [1]

Molecular Formula C42H32O9 [2]

Molecular Weight 680.7 g/mol [2]

IUPAC Name

(1R,2R,3R,9S,10S,17S)-2-

(3,5-dihydroxyphenyl)-3,9,17-

tris(4-hydroxyphenyl)-8-

oxapentacyclo[8.7.2.04,18.07,

19.011,16]nonadeca-

4(18),5,7(19),11(16),12,14-

hexaene-5,13,15-triol

[2]

SMILES

C1=CC(=CC=C1[C@H]2--

INVALID-LINK--O)[C@@H]5--

INVALID-LINK--

O)C7=CC=C(C=C7)O)C8=CC

=C(C=C8)O">C@@HC9=CC(

=CC(=C9)O)O)O

[2]

Note on Chemical Identifiers: The IUPAC name and SMILES string provided are for a

compound identified as "ampelopsin C" in the PubChem database.[2] This compound shares

the same molecular formula as Ampelopsin G. While it is highly probable that these are

synonymous or isomeric, further research into the specific stereochemistry of Ampelopsin G
from its natural source is recommended for definitive confirmation.

Signaling Pathways and Biological Activity
Currently, there is a notable lack of specific research in publicly available scientific literature

detailing the signaling pathways modulated by Ampelopsin G. The majority of research

focuses on the more common flavanonol, Ampelopsin (also known as Dihydromyricetin), which

has been shown to be involved in various pathways, including:

SIRT1/mTOR signaling pathway: Ampelopsin (Dihydromyricetin) has been observed to

attenuate brain aging by mediating this pathway.[3]
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ROS Generation and Endoplasmic Reticulum Stress Pathway: In breast cancer cells,

Ampelopsin has been shown to induce apoptosis through these mechanisms.[4]

AMPK/SIRT1/PGC-1α signaling cascade: This pathway is activated by Ampelopsin in

skeletal muscle.

Further investigation is required to determine if Ampelopsin G exhibits similar or distinct

biological activities and signaling interactions.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Ampelopsin G are not extensively documented in the available literature. However, a general

workflow for the isolation and structure elucidation of novel natural products like Ampelopsin G
can be conceptualized.

Extraction & Isolation

Structure Elucidation

Plant Material
(e.g., Ampelopsis roots)

Solvent Extraction
Grinding, Soaking

Liquid-Liquid Partition
Crude Extract

Column Chromatography
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Fractionation
HPLC Purification

Semi-pure Fractions
Pure Ampelopsin G

Isolation

Mass Spectrometry (MS)

NMR Spectroscopy
(1H, 13C, 2D NMR)

X-ray Crystallography
(optional)

Determine Chemical Structure

Molecular Weight &
Formula
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Stereochemistry

3D Structure

Click to download full resolution via product page

Caption: General workflow for the isolation and structural elucidation of Ampelopsin G.
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This diagram illustrates a standard procedure for obtaining and identifying a pure natural

product from a plant source. The process begins with extraction and progresses through

various chromatographic techniques to isolate the compound of interest. Subsequently,

spectroscopic methods are employed to determine its precise chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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